Cas no 2228437-00-9 (2-(5-bromothiophen-3-yl)-2-methyloxirane)

• Product Name: 2-(5-bromothiophen-3-yl)-2-methyloxirane
• CAS No: 2228437-00-9
• MF: C₇H₇BrOS
• MW: 219.098880052567
• CID: 6502831
• PubChem ID: 165645257
• Update Time: 2025-06-26

2-(5-bromothiophen-3-yl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-3-yl)-2-methyloxirane
• 2228437-00-9
• EN300-1918857

• Inchi： 1S/C7H7BrOS/c1-7(4-9-7)5-2-6(8)10-3-5/h2-3H,4H2,1H3
• InChI Key： CGJYKYFBPIIIME-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C1(C)CO1

Computed Properties

• Exact Mass: 217.94010g/mol
• Monoisotopic Mass: 217.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-(5-bromothiophen-3-yl)-2-methyloxirane

2-(5-Bromothiophen-3-yl)-2-methyloxirane: A Comprehensive Overview

The compound 2-(5-bromothiophen-3-yl)-2-methyloxirane, identified by the CAS number NO2228437-00-9, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a thiophene ring substituted with a bromine atom and a methyl group attached to an epoxide functional group. The presence of the epoxide group imparts reactivity, making this compound a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of oxirane derivatives in the development of novel materials and drugs. The thiophene moiety in 2-(5-bromothiophen-3-yl)-2-methyloxirane is known for its aromatic stability and ability to participate in various chemical reactions, such as electrophilic substitutions and cross-coupling reactions. The bromine substituent further enhances the compound's reactivity, making it a versatile building block for constructing complex molecular architectures.

In terms of synthesis, 2-(5-bromothiophen-3-yl)-2-methyloxirane can be prepared through a variety of methods, including epoxidation of allylic alcohols or via ring-opening reactions of epoxides. These methods have been optimized in recent years to improve yield and selectivity, thanks to advancements in catalytic systems and reaction conditions. For instance, the use of transition metal catalysts has enabled more efficient epoxidation processes, which are critical for large-scale production.

The applications of oxirane derivatives are vast, ranging from polymer chemistry to drug discovery. In polymer science, the reactivity of the epoxide group allows for the formation of cross-linked polymers with improved mechanical properties. In the pharmaceutical industry, compounds like 2-(5-bromothiophen-3-yl)-2-methyloxirane are being explored as potential precursors for bioactive molecules due to their ability to undergo diverse transformations.

Recent research has also focused on the biological activity of thiophene-containing compounds. Studies have shown that certain thiophene derivatives exhibit anti-inflammatory, antioxidant, and even anticancer properties. While specific data on 2-(5-bromothiophen-3-yl)-2-methyloxirane's biological activity are still emerging, its structural features suggest that it could be a promising candidate for further investigation in these areas.

In conclusion, 2-(5-bromothiophen-3-yl)-2-methyloxirane is a compound with rich chemical potential and diverse applications. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow.